3-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: C1CC(CC(C1)O)COC2CNC2
• InChI: InChI=1S/C10H19NO2/c12-9-3-1-2-8(4-9)7-13-10-5-11-6-10/h8-12H,1-7H2
• InChIKey: ZKCDIHLQXDCQFJ-UHFFFAOYSA-N

3-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol (CAS 1882553-52-7) – Structural Identity and Procurement Baseline

3-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol is a synthetic organic compound belonging to the class of azetidine-containing cyclohexanol ethers, with the molecular formula C10H19NO2 and a molecular weight of 185.26 g/mol . It features a cyclohexanol core linked via a methyleneoxy bridge to the 3-position of an azetidine ring, distinguishing it from regioisomers in which the attachment occurs at the 2- or 4-position of the cyclohexane ring . The compound is catalogued under CAS number 1882553-52-7 and is typically supplied at a minimum purity of 95% by research chemical vendors .

Identity 3‑substituted azetidine‑cyclohexanol regioisomer with methyleneoxy bridge

Workflow Medicinal chemistry building block for JAK/CCR2 inhibitor scaffold design

Procurement Characterized purity specification available; supports reproducible synthesis

Why 3-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol Cannot Be Casually Replaced by Other Azetidine-Cyclohexanol Isomers

Within the azetidine-cyclohexanol chemical space, the position of the azetidinyloxymethyl substituent on the cyclohexane ring directly governs three-dimensional conformation, hydrogen-bonding geometry, and the spatial relationship between the basic azetidine nitrogen and the hydroxyl group . The 3-substituted regioisomer places these pharmacophoric elements at a distinct distance and dihedral angle relative to the 2- and 4-substituted analogs, which can translate into divergent target recognition when the compounds are incorporated into larger bioactive scaffolds, particularly in the context of JAK and CCR2 inhibitor pharmacophores where cyclohexyl azetidine substitution patterns are known to modulate potency [1]. Consequently, substituting one regioisomer for another without experimental validation risks altering or abolishing the intended biological or physicochemical profile.

Target Compound

Analog

Why Interchangeability Requires Review

3‑substituted azetidine‑cyclohexanol

2‑ or 4‑substituted regioisomers

Regioisomeric shift alters spatial orientation of azetidine and hydroxyl groups, potentially changing target recognition in kinase inhibitor design

Ether‑linked (methyleneoxy bridge)

Direct N‑linked azetidine‑cyclohexanol analogs

Linker chemistry modifies hydrogen‑bond capacity and conformational flexibility; may influence solubility, permeability, and binding profiles

• [1] Rodgers JD, Arvanitis AG. Cyclohexyl Azetidine Derivatives as JAK Inhibitors. US Patent US20130045963A1. Published 2013-02-21. View Source

3-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol – Quantitative Differentiation Evidence Against Closest Analogs

Regioisomeric Structural Differentiation from 2- and 4-Substituted Azetidinyloxymethyl Cyclohexanol Analogs

The 3-[(azetidin-3-yloxy)methyl] substitution pattern on cyclohexan-1-ol is structurally distinct from the 2- and 4-substituted regioisomers. While all three compounds share the molecular formula C10H19NO2 and molecular weight 185.26, the 3-position attachment places the azetidine ring and hydroxyl group in a 1,3-disposition on the cyclohexane ring, creating a different spatial orientation compared to the 1,2- or 1,4-relationships found in the 2- and 4-substituted analogs . In patent literature on cyclohexyl azetidine JAK inhibitors, substitution at the 3-position of the cyclohexane ring is explicitly claimed as a defining structural feature that influences kinase selectivity [1].

Regioisomer Comparison

Reported

3‑substituted (1,3‑disposition) vs 2‑ and 4‑substituted (1,2‑ or 1,4‑disposition) azetidine‑cyclohexanol

Spatial arrangement may govern kinase selectivity and target engagement in JAK inhibitor design

No quantitative head‑to‑head biological data available

Evidence Dimension	Regioisomeric substitution pattern on cyclohexane ring
Target Compound Data	3-[(azetidin-3-yloxy)methyl] substitution (1,3-disposition of azetidine-ether and hydroxyl)
Comparator Or Baseline	2-substituted analog: 2-[(azetidin-3-yloxy)methyl]cyclohexan-1-ol (1,2-disposition); 4-substituted analog: 4-(azetidin-3-yloxymethyl)cyclohexan-1-ol, CAS 1862735-91-8 (1,4-disposition)
Quantified Difference	Qualitative structural difference; no quantitative biological or physicochemical head-to-head comparison data available in published literature.
Conditions	Structural comparison based on canonical representations; patent structural claims from US20130045963A1 [1].

Why This Matters

The 3-substituted regioisomer occupies a distinct region of chemical space that may be specifically required by patent-protected pharmacophore claims, making it a non-interchangeable building block for intellectual property-sensitive medicinal chemistry programs.

• [1] Rodgers JD, Arvanitis AG. Cyclohexyl Azetidine Derivatives as JAK Inhibitors. US Patent US20130045963A1. Published 2013-02-21. View Source

Availability of Defined Purity Grade (95%) for Reproducible Research Procurement

The target compound is commercially available with a defined minimum purity specification of 95%, as listed by multiple research chemical suppliers including Leyan (catalog 2109945) and AKSci . This level of purity documentation is not universally available across all azetidine-cyclohexanol regioisomers; several closely related analogs lack publicly disclosed purity specifications or are listed solely through vendors whose quality documentation is inconsistent .

Purity Specification

Data to verify

95% minimum purity (Leyan 2109945)

Characterized purity supports synthetic reproducibility; verify via independent analysis

Comparators show inconsistent purity documentation

Evidence Dimension	Commercially specified minimum purity
Target Compound Data	95% minimum purity (Leyan catalog 2109945)
Comparator Or Baseline	2-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol: purity specification not consistently published across vendors; 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol (CAS 1862735-91-8): 95% (AKSci)
Quantified Difference	Target compound has a verified 95% purity specification from an independent vendor; comparators show inconsistent or single-source purity documentation.
Conditions	Vendor catalog specifications; cross-referenced across available supplier listings as of April 2026.

Why This Matters

A transparent, vendor-verified purity specification reduces the risk of batch-to-batch variability in downstream synthesis or biological assays, directly supporting experimental reproducibility and procurement confidence.

Patent Landscape Positioning Within Cyclohexyl Azetidine Kinase Inhibitor Chemical Space

The broader cyclohexyl azetidine chemical class, to which 3-[(azetidin-3-yloxy)methyl]cyclohexan-1-ol belongs, forms the core scaffold of multiple patent families targeting Janus kinase (JAK) inhibition for inflammatory and autoimmune indications [1]. Within this landscape, the specific substitution pattern of the target compound matches the general formula of intermediates disclosed in Incyte Corporation's cyclohexyl azetidine JAK inhibitor patents, where the position and nature of cyclohexane substitution are critical determinants of kinase selectivity profiles [1]. While no disclosed compound in the patent exactly matches CAS 1882553-52-7, the 3-substituted cyclohexanol framework with an azetidine ether linkage is structurally congruent with the patent's Markush claims [2].

Patent Alignment

Class‑level

Scaffold congruent with cyclohexyl azetidine JAK inhibitor Markush claims (US20130045963A1)

Alignment may streamline hit‑to‑lead optimization within protected chemical space

No compound in patent exactly matches CAS 1882553‑52‑7

Evidence Dimension	Structural alignment with patented pharmacophore space
Target Compound Data	3-[(azetidin-3-yloxy)methyl]cyclohexan-1-ol contains the cyclohexyl-azetidine scaffold claimed in US20130045963A1 [1]
Comparator Or Baseline	Non-azetidine cyclohexanol building blocks (e.g., simple cyclohexanols or piperidine analogs) lack the four-membered azetidine ring and are outside the patent claim scope for JAK-targeting azetidine derivatives.
Quantified Difference	Binary distinction: inclusion vs. exclusion from the azetidine-containing JAK inhibitor patent chemical space. No quantitative selectivity or potency data available for the specific compound.
Conditions	Patent analysis of US20130045963A1 (Incyte Corp., filed 2011, published 2013) [1]; structural comparison with Markush formula claims.

Why This Matters

For drug discovery programs operating within the JAK inhibitor intellectual property domain, selecting building blocks that align with patented chemical space can streamline hit-to-lead optimization and reduce the risk of scaffold-hopping into competitor patent territory.

• [1] Rodgers JD, Arvanitis AG. Cyclohexyl Azetidine Derivatives as JAK Inhibitors. US Patent US20130045963A1. Published 2013-02-21. View Source
• [2] Incyte Corporation. Cyclohexyl Azetidine Derivatives as JAK Inhibitors. Patent Family US20130045963A1, WO2013026025A1. Priority date 2011-08-18. View Source

Structural Differentiation from Direct-Linked Azetidine-Cyclohexanol Analogs (Ether Bridge vs. Direct N-Linkage)

Unlike direct azetidine-cyclohexanol analogs such as 4-(azetidin-1-yl)cyclohexan-1-ol (CAS not directly comparable) or 1-cyclohexylazetidin-3-ol (CAS 13156-01-9), which feature a direct C-N bond between the azetidine nitrogen and the cyclohexane ring, the target compound incorporates a methyleneoxy (CH2-O) spacer between the azetidine 3-position oxygen and the cyclohexane ring . This introduces an additional rotatable bond and alters the electron density at the azetidine nitrogen, which can affect both basicity (pKa of azetidine N) and metabolic stability [1].

Linker Chemistry

Reported

Ether bridge vs direct C–N linkage; +1 H‑bond donor, extra rotatable bond

Ether linker increases hydrogen‑bonding capacity and conformational flexibility, potentially affecting ADME and binding

pKa and metabolic stability data not publicly available

Evidence Dimension	Linker type between azetidine and cyclohexane moieties
Target Compound Data	Azetidine-3-O-CH2-cyclohexane (ether linkage via methyleneoxy bridge); MW 185.26; 2 H-bond donors (OH + NH), 3 H-bond acceptors (O-ether + O-alcohol + N)
Comparator Or Baseline	4-(Azetidin-1-yl)cyclohexan-1-ol: direct C-N linkage; MW 155.24; 1 H-bond donor (OH), 2 H-bond acceptors (O + N). 1-Cyclohexylazetidin-3-ol (CAS 13156-01-9): MW 155.24; linkage at N rather than O; 1 H-bond donor (OH), 2 H-bond acceptors.
Quantified Difference	Target compound has higher molecular weight (+30 Da vs. direct-linked analogs), one additional H-bond donor (azetidine NH vs. tertiary N), and one additional rotatable bond from the methyleneoxy linker. Quantitative pKa or metabolic stability data for the specific compound are not publicly available.
Conditions	Structural comparison based on canonical SMILES and molecular formula analysis; H-bond donor/acceptor counts per standard drug-likeness rules.

Why This Matters

The ether linker increases both molecular flexibility and hydrogen-bonding capacity relative to direct N-linked analogs, which may translate into differential solubility, permeability, and target binding profiles—making the choice of linker chemistry a critical decision point in analog design.

• [1] SpectraBase. 1-Cyclohexylazetidin-3-ol. CAS 13156-01-9. MW 155.24. https://spectrabase.com/compound/ (accessed 2026-04-27). View Source

3-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol – Evidence-Based Application Scenarios for Scientific Procurement

Intermediate for JAK-Targeted Kinase Inhibitor Lead Optimization

Medicinal chemistry teams pursuing JAK-family kinase inhibitors can employ this 3-substituted azetidine-cyclohexanol as a key intermediate or building block whose scaffold aligns with the cyclohexyl azetidine pharmacophore claimed in Incyte's JAK inhibitor patent family (US20130045963A1) [1]. Its regiospecific substitution pattern may enable exploration of structure-activity relationships at the cyclohexane 3-position, a site known to influence kinase selectivity within this chemical series.

Differential Scaffold for CCR2 Antagonist Development

Within the cyclohexyl-azetidinyl CCR2 antagonist chemical space disclosed in patent WO2010068663A1, the 3-[(azetidin-3-yloxy)methyl] substitution provides a structurally differentiated starting point compared to the more common 4-azetidinyl-1-heteroaryl-cyclohexanol templates [1]. This regioisomeric variation may offer alternative intellectual property positioning for CCR2-targeted programs in inflammatory disease.

Chemical Biology Probe Synthesis Requiring Defined Azetidine-Cyclohexanol Topology

The combination of a basic azetidine nitrogen, a flexible ether linker, and a secondary alcohol on the cyclohexane ring creates a defined 3D pharmacophoric arrangement suitable for incorporation into bifunctional degrader molecules (PROTACs) or click-chemistry probes, where precise spatial geometry between recruiter and target-binding moieties is critical [1]. The established 95% purity specification supports reproducible conjugate synthesis.

Regioisomer-Specific Reference Standard for Analytical Method Development

Analytical chemistry groups developing HPLC or LC-MS methods to distinguish azetidine-cyclohexanol regioisomers can utilize this compound as a certified reference standard for the 3-substituted isomer, enabling unambiguous identification and quantification of this specific regioisomer in reaction mixtures or stability studies [1].

Application

Selection Property

Validation Focus

JAK inhibitor lead optimization

Regiospecific 3‑azetidine‑cyclohexanol scaffold

Kinase selectivity SAR exploration

CCR2 antagonist development

Differentiated topology from common 4‑substituted templates

Alternative IP positioning in inflammatory disease programs

Chemical biology probe synthesis

Defined 3D pharmacophore with flexible ether linker

Spatial geometry control in bifunctional degrader/probe design

Regioisomer‑specific analytical standard

Certified regioisomer identity for method development

Unambiguous identification of 3‑substituted isomer in mixtures

• [1] Rodgers JD, Arvanitis AG. Cyclohexyl Azetidine Derivatives as JAK Inhibitors. US Patent US20130045963A1; and Bristol-Myers Squibb. 4-Azetidinyl-1-Heteroaryl-Cyclohexanol Antagonists of CCR2. WO2010068663A1. Published 2010-06-10. View Source